Cas no 1261927-54-1 (2-(2-fluoro-4-methoxyphenyl)-5-methylbenzoic Acid)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)-5-methylbenzoic Acid
• CAS No: 1261927-54-1
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD18320579
• CID: 1219238
• PubChem ID: 53226481
• Update Time: 2025-06-29

2-(2-fluoro-4-methoxyphenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methoxyphenyl)-5-methylbenzoic Acid
• 2-(2-Fluoro-4-methoxyphenyl)-5-methylbenzoic acid, 95%
• DTXSID30690099
• MFCD18320579
• 1261927-54-1
• AKOS017552529
• 2'-Fluoro-4'-methoxy-4-methyl[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18320579
• Inchi： 1S/C15H13FO3/c1-9-3-5-11(13(7-9)15(17)18)12-6-4-10(19-2)8-14(12)16/h3-8H,1-2H3,(H,17,18)
• InChI Key： UYANZHDPGSSTOP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C)=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 260.08487243g/mol
• Monoisotopic Mass: 260.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-fluoro-4-methoxyphenyl)-5-methylbenzoic Acid

2-(2-Fluoro-4-Methoxyphenyl)-5-Methylbenzoic Acid: A Comprehensive Overview

2-(2-Fluoro-4-Methoxyphenyl)-5-Methylbenzoic Acid, also known by its CAS number 1261927-54-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted phenyl group. The presence of both fluorine and methoxy groups introduces intriguing electronic and steric effects, making this compound a valuable subject for research in drug discovery and material science.

The molecular structure of 2-(2-Fluoro-4-Methoxyphenyl)-5-Methylbenzoic Acid consists of a benzoic acid core (a benzene ring with a carboxylic acid group) attached to a substituted phenyl ring. The substituents on the phenyl ring include a fluorine atom at the 2-position and a methoxy group at the 4-position, along with a methyl group at the 5-position of the benzoic acid ring. This arrangement creates a molecule with diverse functional groups, each contributing to its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-(2-Fluoro-4-Methoxyphenyl)-5-Methylbenzoic Acid in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive compounds. The fluorine atom, known for its ability to enhance lipophilicity and metabolic stability, has been shown to improve the pharmacokinetic profiles of derivatives. Similarly, the methoxy group contributes to hydrogen bonding capabilities, which can be advantageous in drug design.

In terms of synthesis, several methods have been reported for the preparation of 1261927-54-1. One common approach involves the coupling reaction between an aryl halide and a boronic acid derivative, facilitated by palladium catalysts. This method allows for precise control over the substitution pattern on the aromatic rings, enabling the construction of complex structures with high efficiency.

The physical properties of 2-(2-Fluoro-4-Methoxyphenyl)-5-Methylbenzoic Acid are also worth noting. Its melting point, solubility, and stability under various conditions have been characterized in recent studies. These properties are critical for determining its suitability in different chemical processes and applications. For example, its solubility in organic solvents makes it amenable to use in organic reactions, while its thermal stability ensures it can withstand conditions required for certain syntheses.

Beyond its chemical properties, this compound has garnered attention for its biological activity. Preclinical studies have demonstrated that derivatives of 1261927-54-1 exhibit promising anti-inflammatory and antioxidant effects. These findings suggest that further exploration into its pharmacological potential could lead to novel therapeutic agents.

In conclusion, 2-(2-Fluoro-4-Methoxyphenyl)-5-Methylbenzoic Acid, CAS number 1261927-54-1, is a versatile compound with a rich structural framework that lends itself to diverse applications. Its unique combination of functional groups and favorable physical properties make it an attractive candidate for further research in drug discovery and materials science. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge.